Cas no 7159-36-6 (Isoquinoline-4-carboxylic acid)

Isoquinoline-4-carboxylic acid Properties

Names and Identifiers

• Isoquinoline-4-carboxylic acid
• 4-Isoquinolinecarboxylic acid
• 4-Carboxyisoquinoline
• isoquinoline-4-carboxylic
• SY030022
• FS-3383
• AKOS005216137
• isoquinoline-4-carboxylic acid, AldrichCPR
• MFCD00094344
• SCHEMBL2149297
• F0001-1837
• AMY7858
• AC-7675
• Isoquinolin-4-carboxylic acid
• Isoquinoline-4-carboxylicacid
• BB 0259368
• 4-carboxy-isoquinoline
• MCVMLYSLPCECGO-UHFFFAOYSA-N
• A9369
• DTXSID00332696
• Z234893623
• CS-W003960
• EN300-51407
• J-521591
• 7159-36-6
• FT-0649349
• AB03356
• +Expand

• MDL： MFCD00094344
• InChIKey： MCVMLYSLPCECGO-UHFFFAOYSA-N
• Inchi： 1S/C10H7NO2/c12-10(13)9-6-11-5-7-3-1-2-4-8(7)9/h1-6H,(H,12,13)
• SMILES： OC(=O)C1=C2C(C=CC=C2)=CN=C1

Computed Properties

• Exact Mass: 173.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.048
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• LogP: 1.93300
• PSA: 50.19000
• Refractive Index: 1.684
• Boiling Point: 405.6°C at 760 mmHg
• Flash Point: 199.1°C
• Density: 1.339

Isoquinoline-4-carboxylic acid Security Information

• Safety Instruction： 26
• Dangerous goods sign： Xi
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 22-36
• Signal Word：Warning
• HazardClass：IRRITANT

Isoquinoline-4-carboxylic acid Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%